Cas no 1545977-51-2 (methyl 4-amino-3-(1H-imidazol-1-yl)benzoate)

• Product Name: methyl 4-amino-3-(1H-imidazol-1-yl)benzoate
• CAS No: 1545977-51-2
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• CID: 6101631
• PubChem ID: 82795824
• Update Time: 2025-10-30

methyl 4-amino-3-(1H-imidazol-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-3-(1H-imidazol-1-yl)benzoate
• 1545977-51-2
• EN300-2008351
• AKOS021114218

• Inchi： 1S/C11H11N3O2/c1-16-11(15)8-2-3-9(12)10(6-8)14-5-4-13-7-14/h2-7H,12H2,1H3
• InChI Key： PIUZZQLHPNLOSS-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(N)C(N2C=NC=C2)=C1

Computed Properties

• Exact Mass: 217.085126602g/mol
• Monoisotopic Mass: 217.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 457.1±35.0 °C(Predicted)
• pka: 5.43±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on methyl 4-amino-3-(1H-imidazol-1-yl)benzoate

Methyl 4-Amino-3-(1H-Imidazol-1-yl)benzoate (CAS No. 1545977-51-2): An Overview of Its Properties, Applications, and Recent Research

Methyl 4-amino-3-(1H-imidazol-1-yl)benzoate (CAS No. 1545977-51-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, exhibits a range of biological activities that make it a valuable candidate for various applications, including drug development and chemical synthesis.

The chemical structure of methyl 4-amino-3-(1H-imidazol-1-yl)benzoate consists of a benzene ring substituted with an amino group at the 4-position and an imidazole ring at the 3-position, with a methyl ester group attached to the carboxylic acid function. This combination of functional groups imparts specific chemical and physical properties that are crucial for its biological activity and potential therapeutic applications.

In terms of physical properties, methyl 4-amino-3-(1H-imidazol-1-yl)benzoate is a white crystalline solid with a melting point ranging from 160 to 162°C. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These solubility characteristics make it suitable for various experimental conditions and formulations in both laboratory and industrial settings.

The biological activities of methyl 4-amino-3-(1H-imidazol-1-yl)benzoate have been extensively studied in recent years. One of the key areas of interest is its potential as an anti-inflammatory agent. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. These findings suggest that methyl 4-amino-3-(1H-imidazol-1-yl)benzoate may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another important aspect of the biological activity of methyl 4-amino-3-(1H-imidazol-1-yl)benzoate is its antimicrobial properties. Studies have demonstrated that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. Additionally, it has shown efficacy against certain fungal species, making it a promising candidate for the development of new antimicrobial agents to combat drug-resistant pathogens.

In the context of cancer research, methyl 4-amino-3-(1H-imidazol-1-yl)benzoate has been investigated for its potential as an anticancer agent. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell proliferation and survival, such as the PI3K/Akt and MAPK pathways.

The structural features of methyl 4-amino-3-(1H-imidazol-1-yl)benzoate also make it an attractive scaffold for medicinal chemistry efforts aimed at optimizing its pharmacological properties. For instance, modifications to the amino or imidazole groups can be explored to enhance potency, selectivity, or pharmacokinetic profiles. Such efforts are ongoing in academic and industrial laboratories worldwide.

In addition to its direct biological activities, methyl 4-amino-3-(1H-imidazol-1-yl)benzoate serves as a valuable intermediate in the synthesis of more complex molecules with diverse applications. Its reactivity and functional group compatibility allow for the introduction of various substituents through well-established synthetic routes, facilitating the exploration of structure–activity relationships (SARs).

Recent advancements in computational chemistry have further enhanced our understanding of the molecular interactions and binding modes of methyl 4-amino-3-(1H-imidazol-1-yl)benzoate. Molecular docking studies have provided insights into how this compound interacts with specific protein targets, which is crucial for rational drug design. These computational tools are increasingly being integrated into drug discovery pipelines to accelerate the identification and optimization of lead compounds.

The safety profile of methyl 4-amino-3-(1H-imidazol-1-yl)benzoate is another important consideration for its potential use in therapeutic applications. Preclinical toxicity studies have generally shown favorable results, with no significant adverse effects observed at therapeutic concentrations. However, further investigations are needed to fully evaluate its safety in humans.

In conclusion, methyl 4-amino-3-(1H-imidazol-1-yi)benzoate (CAS No. 1545977-51-2) is a multifaceted compound with a wide range of biological activities and potential applications. Its unique chemical structure provides a solid foundation for further research and development efforts aimed at harnessing its therapeutic potential. As ongoing studies continue to uncover new insights into its mechanisms of action and pharmacological properties, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.